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Compound of Interest

Compound Name: 1,3,3-Trimethylcyclopropene

Cat. No.: B15402495 Get Quote

Technical Data Sheet: 1,3,3-
Trimethylcyclopropene
This document provides essential physicochemical properties of 1,3,3-trimethylcyclopropene,

focusing on its molecular formula and weight. The data is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties
The fundamental molecular characteristics of 1,3,3-trimethylcyclopropene are summarized

below. This data is critical for stoichiometric calculations, analytical characterization, and

experimental design.

Parameter Value Reference

Molecular Formula C₆H₁₀ [1]

Molecular Weight 82.1436 g/mol [1]

CAS Registry Number 3664-56-0 [1]

IUPAC Name 1,3,3-trimethylcyclopropene [1]

Logical Relationship of Molecular Composition
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The molecular formula (C₆H₁₀) dictates the elemental composition and thus the molecular

weight of the compound. The diagram below illustrates this fundamental relationship.

Diagram 1: Derivation of Molecular Weight

Molecular Formula
C₆H₁₀

Elemental Composition
Carbon (C): 6 atoms

Hydrogen (H): 10 atoms

determines

Molecular Weight
(6 * 12.011) + (10 * 1.008)

≈ 82.146 g/mol

calculates

Atomic Weights
C: ~12.011 u
H: ~1.008 u

provides data for

Click to download full resolution via product page

Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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